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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2973980A is a potent and selective inhibitor of Diacylglycerol O-acyltransferase 1

(DGAT1), an enzyme crucial for the final step of triglyceride synthesis.[1][2] DGAT1 is

implicated in metabolic diseases, and its inhibition is a therapeutic strategy for conditions such

as obesity and type 2 diabetes. These application notes provide detailed information on cell

lines responsive to GSK2973980A treatment and protocols for assessing its effects on cellular

lipid metabolism.

Responsive Cell Lines
Several cell lines involved in lipid metabolism have been identified as responsive to DGAT1

inhibition and are suitable models for studying the effects of GSK2973980A. These include:

HepG2 (Human Hepatoma): A widely used human liver cancer cell line that is instrumental in

studying hepatic lipid metabolism. DGAT1 is expressed in HepG2 cells, and its inhibition by

GSK2973980A has been demonstrated to affect the thermal stability of the DGAT1 protein,

indicating target engagement.[3][4][5][6]

C2C12 (Mouse Myoblast): This cell line is a valuable in vitro model for skeletal muscle

metabolism. GSK2973980A has been shown to inhibit triglyceride synthesis in C2C12 cells
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in a concentration-dependent manner.[1][3][5]

Huh-7.5 (Human Hepatoma): A subclone of the Huh-7 cell line, which is another important

model for human hepatocyte studies. DGAT1 is expressed in Huh-7 cells and plays a role in

triglyceride accretion.[7]

3T3-L1 (Mouse Adipocytes): A preadipocyte cell line that can be differentiated into

adipocytes, making it a key model for studying fat cell biology and obesity. Both DGAT1 and

DGAT2 are involved in triglyceride synthesis in these cells.

Quantitative Data Summary
The following table summarizes the available quantitative data for GSK2973980A's activity.

Parameter Cell Line/Enzyme Value Reference

IC50 (Enzymatic) Human DGAT1 3 nM [1][2]

IC50 (Cell-based TG

Synthesis)
C2C12 77 nM [1]

Target Engagement HepG2 Observed at 0.2 µM [3][5]

Signaling Pathway
GSK2973980A targets DGAT1, a key enzyme in the triglyceride synthesis pathway. The

diagram below illustrates the simplified signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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